Cas no 2172356-24-8 (2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2172356-24-8
• MF: C₂₃H₂₂F₂N₂O₆
• MW: 460.427393436432
• CID: 6206815
• PubChem ID: 165565921
• Update Time: 2025-10-30

2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}oxy)acetic acid
• 2172356-24-8
• 2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]azetidin-3-yl}oxy)acetic acid
• EN300-1573185

• Inchi： 1S/C23H22F2N2O6/c24-23(25,21(30)27-9-14(10-27)32-12-20(28)29)13-26-22(31)33-11-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,26,31)(H,28,29)
• InChI Key： ODQDNGDDGZGDMZ-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(C(N1CC(C1)OCC(=O)O)=O)F

Computed Properties

• Exact Mass: 460.14459275g/mol
• Monoisotopic Mass: 460.14459275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}oxy)acetic acid

Recent Advances in the Study of 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}oxy)acetic acid (CAS: 2172356-24-8)

The compound 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}oxy)acetic acid (CAS: 2172356-24-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a difluorinated propanoyl moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have explored its utility as a building block for novel therapeutics, leveraging its stability and reactivity under physiological conditions.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and the incorporation of the difluorinated propanoyl moiety enhances the metabolic stability of the resulting peptides. Recent publications have demonstrated that 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}oxy)acetic acid can be efficiently coupled to resin-bound peptides, enabling the synthesis of complex peptidomimetics with improved pharmacokinetic properties. This advancement is particularly relevant for the development of peptide-based drugs targeting G-protein-coupled receptors (GPCRs) and other challenging therapeutic targets.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential as a prodrug or a linker in antibody-drug conjugates (ADCs). The presence of the azetidin-3-yloxyacetic acid moiety provides a versatile handle for conjugation, while the difluorinated propanoyl group can enhance the stability of the conjugate in vivo. Recent preclinical studies have shown that ADCs incorporating this linker exhibit improved tumor-targeting efficiency and reduced off-target toxicity, making them attractive candidates for oncology applications. These findings underscore the versatility of 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}oxy)acetic acid in modern drug design.

Another noteworthy development is the exploration of this compound's role in the synthesis of macrocyclic peptides. Macrocyclization is a powerful strategy to enhance the binding affinity and selectivity of peptide therapeutics. Researchers have successfully utilized 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}oxy)acetic acid as a key intermediate in the construction of macrocyclic scaffolds, enabling the discovery of novel inhibitors for protein-protein interactions (PPIs). These inhibitors have shown potential in treating diseases such as cancer and inflammatory disorders, where PPIs play a critical role in disease progression.

Despite these promising advancements, challenges remain in the large-scale synthesis and purification of 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}oxy)acetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing robust analytical methods for quality control. These improvements are essential for translating laboratory-scale findings into clinically viable products. Furthermore, ongoing studies are investigating the compound's toxicity profile and metabolic fate, which are critical for its eventual use in human therapeutics.

In conclusion, 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}oxy)acetic acid (CAS: 2172356-24-8) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, ADC development, and macrocyclic peptide design highlight its potential to address unmet medical needs. As research continues to uncover new uses and optimize its properties, this compound is poised to play a pivotal role in the next generation of therapeutic agents.